Cas no 1501483-15-3 (1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 1501483-15-3
• MF: C₉H₈BrFN₄
• MW: 271.089023590088
• CID: 6160546
• PubChem ID: 79712215
• Update Time: 2025-10-30

1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine
• EN300-1113656
• 1501483-15-3
• AKOS018269489
• 1-[(3-bromo-5-fluorophenyl)methyl]-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C9H8BrFN4/c10-7-1-6(2-8(11)3-7)4-15-5-9(12)13-14-15/h1-3,5H,4,12H2
• InChI Key： GPAFIALUYKKLNY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CN1C=C(N)N=N1)F

Computed Properties

• Exact Mass: 269.99164g/mol
• Monoisotopic Mass: 269.99164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine

1-(3-Bromo-5-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine: A Comprehensive Overview

1-(3-Bromo-5-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine, with the CAS number 1501483-15-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a substituted phenyl group. The triazole moiety is known for its stability and versatility, making it a valuable component in various chemical applications.

The compound's structure features a bromine atom at the 3-position and a fluorine atom at the 5-position of the phenyl ring. These substituents contribute to the compound's electronic properties and reactivity. Recent studies have highlighted the importance of such halogen substitutions in modulating the physicochemical properties of aromatic compounds. For instance, bromine and fluorine atoms can significantly influence the compound's solubility, lipophilicity, and electronic distribution, which are critical factors in drug design and material synthesis.

The synthesis of 1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine typically involves multi-step reactions that require precise control over reaction conditions. One common approach is the click chemistry methodology, which utilizes copper-catalyzed azide–alkyne cycloaddition (CuAAC) to form the triazole ring. This method is highly efficient and selective, making it ideal for constructing complex molecules with high purity. The use of halogenated aromatic rings in such reactions has been extensively explored in recent years due to their ability to enhance reaction efficiency and product stability.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for drug development. Its triazole ring system is known to exhibit bioisosteric properties, meaning it can mimic the effects of other functional groups while offering improved pharmacokinetic profiles. Recent research has focused on its potential as an inhibitor of certain enzymes and receptors involved in disease pathways. For example, studies have demonstrated its ability to modulate kinase activity, making it a candidate for anti-cancer therapies.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. For instance, derivatives of this compound have been explored as components in organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of bromine and fluorine atoms enhances its electron-withdrawing capabilities, which are crucial for optimizing device performance.

The environmental impact of 1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine is another area of interest. Recent studies have evaluated its biodegradability and toxicity profiles under various conditions. While initial findings suggest that it is not inherently hazardous under normal use conditions, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,3-triazol-4-amie represents a versatile and innovative compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel drugs or advanced materials. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.